Cas no 2228455-19-2 (2-(5-bromopyrimidin-2-yl)ethane-1-thiol)

• Product Name: 2-(5-bromopyrimidin-2-yl)ethane-1-thiol
• CAS No: 2228455-19-2
• MF: C₆H₇BrN₂S
• MW: 219.102178812027
• CID: 6318249
• PubChem ID: 165636460
• Update Time: 2025-05-28

2-(5-bromopyrimidin-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrimidin-2-yl)ethane-1-thiol
• EN300-2004328
• 2228455-19-2

• Inchi： 1S/C6H7BrN2S/c7-5-3-8-6(1-2-10)9-4-5/h3-4,10H,1-2H2
• InChI Key： KTSUKOFPXZJAAU-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CCS)=NC=1

Computed Properties

• Exact Mass: 217.95133g/mol
• Monoisotopic Mass: 217.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.8Ų

Additional information on 2-(5-bromopyrimidin-2-yl)ethane-1-thiol

Recent Advances in the Application of 2-(5-Bromopyrimidin-2-yl)ethane-1-thiol (CAS: 2228455-19-2) in Chemical Biology and Drug Discovery

The compound 2-(5-bromopyrimidin-2-yl)ethane-1-thiol (CAS: 2228455-19-2) has recently emerged as a promising building block in chemical biology and pharmaceutical research. This heterocyclic thiol derivative, characterized by its bromopyrimidine core and terminal thiol group, exhibits unique reactivity that enables diverse applications in drug design, bioconjugation, and targeted therapy development. Recent studies have highlighted its potential as a versatile intermediate for the synthesis of kinase inhibitors, covalent protein modifiers, and PROTAC (Proteolysis Targeting Chimera) molecules.

Structural analysis reveals that the 5-bromo substitution on the pyrimidine ring provides an excellent handle for further functionalization via cross-coupling reactions, while the ethanethiol moiety offers opportunities for thiol-based conjugation chemistry. This dual functionality has been exploited in several recent drug discovery programs targeting protein kinases and other ATP-binding proteins. Notably, the compound's ability to form disulfide bonds with cysteine residues has been utilized in the development of covalent inhibitors with improved selectivity profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 2-(5-bromopyrimidin-2-yl)ethane-1-thiol as a key intermediate in the synthesis of novel BTK (Bruton's tyrosine kinase) inhibitors. The bromopyrimidine core served as an anchor for structure-activity relationship exploration, while the thiol group enabled targeted covalent modification of a non-catalytic cysteine residue. This approach yielded compounds with improved pharmacokinetic properties and reduced off-target effects compared to earlier generation inhibitors.

Another significant application was reported in Chemical Science, where the compound was incorporated into PROTAC molecules targeting estrogen receptor alpha (ERα). The thiol functionality facilitated efficient conjugation to E3 ligase ligands, while the bromopyrimidine allowed for modular assembly of the targeting moiety. The resulting PROTACs demonstrated sub-nanomolar potency in degrading ERα in breast cancer cell lines, with improved cellular permeability attributed to the balanced physicochemical properties of the 2-(5-bromopyrimidin-2-yl)ethane-1-thiol-derived linker.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Nature Communications paper described a photoactivated variant where the thiol group is protected as a photolabile derivative, enabling spatiotemporal control of protein modification. This innovation opens new possibilities for studying dynamic biological processes and developing light-activated therapeutics.

From a safety and ADME perspective, preliminary studies indicate that derivatives of 2-(5-bromopyrimidin-2-yl)ethane-1-thiol generally show favorable metabolic stability and limited toxicity. However, researchers caution that the reactive thiol group may require protection or modification in certain applications to prevent unwanted side reactions or rapid clearance in vivo.

Looking forward, the unique properties of 2-(5-bromopyrimidin-2-yl)ethane-1-thiol position it as a valuable tool in multiple areas of chemical biology and drug discovery. Ongoing research is exploring its use in targeted protein degradation, chemical probe development, and bioconjugation strategies. The compound's commercial availability (typically as a hydrochloride salt) and well-characterized reactivity make it particularly attractive for medicinal chemistry programs seeking to rapidly explore structure-activity relationships while maintaining synthetic tractability.